Cas no 1542025-11-5 (1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid)

• Product Name: 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid
• CAS No: 1542025-11-5
• MF: C₉H₈O₄S
• MW: 212.222421646118
• CID: 5668365
• PubChem ID: 82612956
• Update Time: 2025-06-15

1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26958275
• 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid
• 1542025-11-5
• Benzo[b]thiophene-6-carboxylic acid, 2,3-dihydro-, 1,1-dioxide
• 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid

• Inchi： 1S/C9H8O4S/c10-9(11)7-2-1-6-3-4-14(12,13)8(6)5-7/h1-2,5H,3-4H2,(H,10,11)
• InChI Key： CILZEOQGTCWXCX-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C(=O)O)C=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 212.01432991g/mol
• Monoisotopic Mass: 212.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• Boiling Point: 494.8±45.0 °C(Predicted)
• pka: 3.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid

Introduction to 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid (CAS No. 1542025-11-5)

1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid, identified by its CAS number 1542025-11-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene family, a class of molecules known for their diverse biological activities and utility in drug development. The structural framework of this compound features a benzothiophene core with an integrated dioxo and carboxylic acid functional group, which contributes to its unique chemical properties and potential applications.

The benzothiophene scaffold is a privileged structure in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the dioxo (1,1-dioxo) moiety in 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid introduces electrophilic centers that can participate in various chemical reactions, making it a versatile intermediate for synthesizing more complex derivatives. Additionally, the carboxylic acid group at the 6-position provides a site for further functionalization, enabling the development of novel analogs with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of benzothiophene derivatives in addressing unmet medical needs. Studies have demonstrated that modifications within the benzothiophene ring can significantly influence binding affinity and selectivity towards therapeutic targets. The specific arrangement of oxygen and sulfur atoms in 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid may contribute to its potential as a scaffold for drugs targeting neurological disorders, infectious diseases, and cancer. The compound’s ability to modulate biological pathways is further enhanced by its rigid aromatic core, which helps maintain structural integrity in biological environments.

One of the most compelling aspects of 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid is its synthetic accessibility. The availability of this compound as a starting material allows researchers to rapidly explore structural variations through combinatorial chemistry and library synthesis. This approach has been instrumental in identifying lead compounds for drug discovery programs. For instance, derivatives of this molecule have shown promise in preclinical studies as inhibitors of polyphenol oxidase enzymes, which are implicated in oxidative stress-related diseases.

The carboxylic acid functionality also enables the formation of amide or ester linkages, facilitating the creation of prodrugs or conjugates that enhance bioavailability or target specificity. Such modifications are critical for optimizing drug delivery systems and improving therapeutic efficacy. Moreover, the dioxo group’s ability to engage in hydrogen bonding interactions with polar residues in proteins suggests that 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid derivatives could be developed into kinase inhibitors or other enzyme-targeting agents.

In light of recent research trends, there is growing interest in developing small-molecule modulators that can interact with protein-protein interfaces. Benzothiophene derivatives have emerged as valuable candidates due to their structural versatility and capacity to disrupt aberrant protein-protein interactions. The unique electronic properties of 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid, arising from the conjugation between aromatic rings and heteroatoms, make it an attractive candidate for designing molecules with high binding affinity.

Furthermore, the compound’s stability under various conditions makes it suitable for formulation into oral or injectable dosage forms. This stability is crucial for ensuring consistent drug delivery and therapeutic outcomes. Preliminary pharmacokinetic studies suggest that 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid exhibits favorable metabolic profiles when tested in vitro. These findings are encouraging for further development into clinical candidates.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising scaffolds like 1,1-Dioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid. Predictive models have been trained on large datasets to identify molecular features associated with biological activity. These models often highlight the importance of heterocyclic cores such as benzothiophene in achieving desired pharmacological effects. By leveraging these computational tools, researchers can prioritize analogs based on predicted potency and selectivity before conducting expensive wet-lab experiments.

Future directions for research on CAS No. 1542025-11-5 may include exploring its role as a chiral building block for enantiopure drugs. Chirality is a critical factor in many therapeutics, as enantiomers can exhibit vastly different biological activities despite having identical chemical structures. The ability to introduce stereocenters at strategic positions within the benzothiophene framework could lead to highly selective drug candidates with improved safety profiles.

The environmental impact of pharmaceutical development is also an important consideration today. Sustainable synthesis methods for CAS No. 1542025-11-5 are being investigated to minimize waste and reduce energy consumption during production processes. Green chemistry principles are being applied to develop catalytic routes that improve atom economy and reduce reliance on hazardous reagents.

In conclusion,CAS No. 1542025-11-5, specifically referred to as 1,1-Dioxo-2,3-dihydro-1λ⁶-benzothiophene-6-carboxylic acid, represents a promising scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas while adhering to modern pharmaceutical development standards focused on efficiency and sustainability.